Cas no 1159981-74-4 (4-Bromo-5-(4-methoxyphenyl)isoxazole)

• Product Name: 4-Bromo-5-(4-methoxyphenyl)isoxazole
• CAS No: 1159981-74-4
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5055369
• PubChem ID: 97046823
• Update Time: 2025-06-10

4-Bromo-5-(4-methoxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(4-methoxyphenyl)isoxazole
• BrC=1C=NOC=1C1=CC=C(C=C1)OC
• 4-Bromo-5-(4-methoxyphenyl)isoxazole, AldrichCPR
• 4-BROMO-5-(4-METHOXYPHENYL)-1,2-OXAZOLE
• 1159981-74-4
• SCHEMBL20507215
• Isoxazole, 4-bromo-5-(4-methoxyphenyl)-
• DTXSID501288888

• Inchi： 1S/C10H8BrNO2/c1-13-8-4-2-7(3-5-8)10-9(11)6-12-14-10/h2-6H,1H3
• InChI Key： QGCPEXJUIYVNPL-UHFFFAOYSA-N
• SMILES： BrC1C=NOC=1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Bromo-5-(4-methoxyphenyl)isoxazole

Comprehensive Overview of 4-Bromo-5-(4-methoxyphenyl)isoxazole (CAS No. 1159981-74-4)

4-Bromo-5-(4-methoxyphenyl)isoxazole (CAS No. 1159981-74-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features an isoxazole core substituted with a bromo group and a 4-methoxyphenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural attributes contribute to its potential applications in drug discovery, material science, and catalysis.

The compound's CAS number 1159981-74-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore 4-Bromo-5-(4-methoxyphenyl)isoxazole for its role in cross-coupling reactions, a hot topic in modern synthetic chemistry due to the growing demand for efficient C-C bond-forming methodologies. Its bromo substituent enables participation in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are widely used in constructing complex molecular architectures.

In the pharmaceutical sector, isoxazole derivatives like this compound are investigated for their potential as kinase inhibitors or anti-inflammatory agents. The 4-methoxyphenyl group enhances lipophilicity, a property often optimized in drug design to improve membrane permeability. Recent trends in AI-driven drug discovery highlight the importance of such building blocks for generating diverse compound libraries, aligning with the industry's focus on high-throughput screening and fragment-based drug design.

From an agrochemical perspective, 4-Bromo-5-(4-methoxyphenyl)isoxazole may serve as a precursor for herbicides or fungicides, given the bioactivity of similar heterocyclic compounds. Sustainability concerns have spurred interest in greener synthetic routes, and this compound's potential for catalytic functionalization aligns with the push for atom-efficient methodologies—a frequently searched topic in academic and industrial circles.

Analytical characterization of CAS 1159981-74-4 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent quality standards. The compound's stability under various conditions is another area of interest, particularly for researchers optimizing storage protocols for air-sensitive intermediates.

Market-wise, the demand for custom synthetic intermediates like 4-Bromo-5-(4-methoxyphenyl)isoxazole continues to rise, driven by outsourcing trends in pharmaceutical R&D. Suppliers often highlight its availability in milligram-to-kilogram scales, catering to both academic labs and industrial partners. SEO analytics reveal frequent searches for "bulk suppliers of isoxazole derivatives" and "CAS 1159981-74-4 technical data sheets", reflecting commercial interest.

Future research may explore this compound's utility in photoactive materials or metal-organic frameworks (MOFs), given the methoxyphenyl group's electron-donating properties. Such applications resonate with the broader scientific community's focus on functional materials for energy storage or sensing technologies—a nexus of innovation frequently discussed in high-impact journals.

In summary, 4-Bromo-5-(4-methoxyphenyl)isoxazole (CAS No. 1159981-74-4) exemplifies the intersection of synthetic utility and multidisciplinary applicability. Its relevance to medicinal chemistry, catalysis, and material science ensures sustained interest, while its well-documented properties make it a reliable choice for researchers navigating the complexities of modern molecular design.